1-(4-chlorobenzyl)-3-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)urea

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-[2-(oxan-4-ylsulfanyl)ethyl]urea
• InChI: InChI=1S/C15H21ClN2O2S/c16-13-3-1-12(2-4-13)11-18-15(19)17-7-10-21-14-5-8-20-9-6-14/h1-4,14H,5-11H2,(H2,17,18,19)
• InChI Key: BHYWUPHFLXIPSL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1SCCNC(=O)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C15H21ClN2O2S
• Molecular Weight: 328.9 g/mol

Description

1-(4-chlorobenzyl)-3-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)urea, also known as CPETU, is a urea derivative that has been extensively studied for its potential use in scientific research. This compound has been shown to possess a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Scientific Research Applications

Organic Synthesis Applications

• The compound is involved in one-pot diastereoselective three-component reactions for the synthesis of furano and pyrano pyrimidinones (thiones), utilizing specific reagents such as poly(N-bromo-N-ethyl-benzene-1,3-disulfonamide) and N,N,N′,N′-tetrabromobenzene-1,3-disulfonamide, which offer efficient pathways for creating heterocyclic compounds with potential pharmacological activities (Ghorbani‐Vaghei et al., 2015).

Antibacterial Activity

• Novel heterocyclic compounds containing a sulfonamido moiety have been synthesized for their potential use as antibacterial agents. These compounds, including derivatives synthesized through reactions with urea and thiourea, have shown high antibacterial activities, indicating their promise in addressing microbial resistance (Azab et al., 2013).

Acaricidal Activity

• Synthesized derivatives have been evaluated for acaricidal activity, revealing some extent of effectiveness against mites. This indicates potential applications in agriculture for pest control, highlighting the compound's versatility beyond pharmaceuticals (Xie Xian-ye, 2007).

Crystal Structure and Analysis

• Crystal structure and Hirshfeld surface analysis of related compounds, such as rac-2-[2-(4-chloro-phen-yl)-3,4-di-hydro-2H-1-benzo-pyran-4-yl-idene]hydrazine-1-carbo-thio-amide, provide insights into the molecular interactions and conformational dynamics, essential for designing compounds with desired physical and chemical properties (Zatsu et al., 2019).

Hydrogel and Hydrogelator Development

• The research into hydrogels and hydrogelators, including studies on the morphology and rheology of gels formed by specific urea derivatives in various acidic conditions, showcases the compound's potential in material science, particularly in creating smart materials for biomedical applications (Lloyd & Steed, 2011).